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For researchers, scientists, and professionals in drug development, the integrity of bonded

materials under cryogenic conditions is paramount. The selection of an appropriate adhesive is

critical for ensuring the stability and functionality of components in extreme low-temperature

environments. This guide provides a detailed comparison of the performance of Permabond
910, a methyl cyanoacrylate adhesive, with alternative epoxy and silicone-based adhesives in

cryogenic applications.

Permabond 910: Performance Limitations at
Cryogenic Temperatures
Permabond 910 is a well-regarded cyanoacrylate adhesive known for its rapid curing and

strong bonds on a variety of substrates, particularly metals.[1][2] However, its suitability for true

cryogenic applications is limited. The manufacturer's technical datasheet specifies a minimum

operating temperature of -55°C (-65°F).[1] Below this temperature, like many standard

cyanoacrylate adhesives, Permabond 910 is prone to becoming brittle, which can compromise

bond strength and lead to failure under stress.[3] While data on its performance at

temperatures below -55°C is not readily available, the general characteristics of cyanoacrylates

suggest a significant degradation in impact resistance and flexibility at cryogenic temperatures.
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Cryogenic Adhesive Alternatives: Epoxies and
Silicones
For applications requiring robust performance at temperatures below -150°C (123 K), epoxy

and silicone-based adhesives are generally recommended.[4] These materials are formulated

to maintain their structural integrity and adhesive properties in extreme cold.

Epoxy Adhesives: Two-component epoxy adhesives are a popular choice for cryogenic

applications due to their high bond strength and resistance to thermal shock. Several

specialized formulations from manufacturers like Master Bond and Epo-Tek have demonstrated

reliable performance at cryogenic temperatures. These epoxies are often used in aerospace,

electronics, and medical device applications where components are subjected to extreme

temperature cycling.[5][6]

Silicone Adhesives: Silicone adhesives offer excellent flexibility at low temperatures, making

them suitable for bonding materials with different coefficients of thermal expansion.[4] This

property helps to mitigate the stress that can build up in a bond line during thermal cycling.

While their bond strength may be lower than that of epoxies, their flexibility can be a critical

advantage in certain cryogenic applications.

Quantitative Performance Data
The following tables summarize the available quantitative data for Permabond 910 and

selected cryogenic-grade epoxy and silicone adhesives. It is important to note that direct

comparative data under identical cryogenic conditions is limited, and performance can vary

based on the specific substrates and test conditions.

Table 1: General Properties and Temperature Ranges
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Adhesive Type
Service Temperature
Range (°C)

Permabond 910 Methyl Cyanoacrylate -55 to +82

Master Bond EP29LPSP Two-Part Epoxy -269 to +121

Master Bond EP30LTE-LO Two-Part Epoxy -269 to +121

Epo-Tek H20E Two-Part, Silver-Filled Epoxy -55 to +200

Nusil R-2634 Two-Component Silicone Down to -140

Table 2: Mechanical Properties at Room Temperature (unless otherwise specified)

Adhesive
Shear Strength
(psi)

Tensile Strength
(psi)

Impact Strength

Permabond 910 3300-4200 (on Steel) Not specified 1.4-2.4 ft-lb/in²

Master Bond

EP29LPSP
>2200 (on Aluminum) >8000 Not specified

Master Bond

EP30LTE-LO
Not specified Not specified Not specified

Epo-Tek H20E Not specified Not specified Not specified

Nusil R-2634 Not specified Not specified Not specified

Note: Quantitative data for mechanical properties at specific cryogenic temperatures for all

listed alternatives is not consistently available in public literature. A NASA study did show that

Masterbond EP29LPSP and Scotch Weld 2216 withstood tensile and shear loads of up to 18

kg at cryogenic temperatures.

Experimental Protocols for Cryogenic Adhesive
Testing
The evaluation of adhesive performance at cryogenic temperatures requires specialized testing

protocols. Standardized methods from organizations such as ASTM International and the
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International Organization for Standardization (ISO) provide a framework for obtaining reliable

and comparable data.

Key Experimental Methodologies:

Lap Shear Strength Testing (ASTM D1002 / ISO 4587): This is a common method to

determine the shear strength of an adhesive bond between two rigid substrates. For

cryogenic testing, the bonded specimen is placed in a cryogenic chamber and pulled to

failure using a universal testing machine. The force at which the bond fails is recorded and

used to calculate the shear strength.

Tensile Strength Testing (ASTM D897): This test measures the force required to pull a

bonded assembly apart in a direction perpendicular to the bond line. Similar to lap shear

testing, the assembly is conditioned at the desired cryogenic temperature before being

tested.

Impact Strength Testing (ASTM D950 / ISO 9653): This test evaluates the ability of an

adhesive to resist sudden impact forces. A pendulum or falling weight is used to strike a

bonded specimen that has been cooled to the cryogenic test temperature. The energy

absorbed by the specimen before failure is a measure of its impact strength.

Thermal Cycling: To assess the durability of an adhesive bond in applications with fluctuating

temperatures, specimens are subjected to repeated cycles between room temperature and

the target cryogenic temperature. After cycling, the mechanical properties of the bond are re-

evaluated to determine any degradation.

Logical Workflow for Cryogenic Adhesive Selection
The selection of a suitable adhesive for a cryogenic application is a multi-step process that

involves careful consideration of the application requirements and the properties of the

available adhesives. The following diagram illustrates a logical workflow for this process.
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1. Define Application Requirements

2. Candidate Adhesive Selection

3. Experimental Validation

4. Final Selection

Operating Temperature Range

Review Manufacturer Datasheets

Substrates to be Bonded Required Mechanical Strength
(Shear, Tensile, Impact) Thermal Cycling Conditions Other Constraints

(e.g., Outgassing, Electrical Conductivity)

Identify Adhesives for Cryogenic Service
(Epoxies, Silicones)

Compare Properties to Requirements

Procure Candidate Adhesives

Prepare Test Specimens

Perform Cryogenic Mechanical Testing
(Shear, Tensile, Impact) Conduct Thermal Cycling Tests

Analyze Test Data

Select Best Performing Adhesive

Click to download full resolution via product page

A logical workflow for selecting a cryogenic adhesive.
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Conclusion
While Permabond 910 is an excellent adhesive for a wide range of applications at or near

room temperature, its use in cryogenic environments is not recommended due to the potential

for embrittlement and bond failure. For applications requiring reliable performance at

temperatures below -150°C, specialized epoxy and silicone adhesives are the preferred choice.

Epoxies generally offer higher bond strength, while silicones provide greater flexibility. The

selection of the optimal adhesive should be based on a thorough evaluation of the specific

application requirements, including the operating temperature, substrates, and mechanical

stresses, and should be validated through rigorous experimental testing under simulated

cryogenic conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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